Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: methyl 3,4-dimethyl-2-oxo-6-(3-phenoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C20H20N2O4/c1-13-17(19(23)25-3)18(21-20(24)22(13)2)14-8-7-11-16(12-14)26-15-9-5-4-6-10-15/h4-12,18H,1-3H3,(H,21,24)
• InChI Key: VUAAOPNEZNAMNY-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1C)C2=CC(=CC=C2)OC3=CC=CC=C3)C(=O)OC

Description

Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate, also known as Compound A, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyrimidine derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate A is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes involved in inflammation and tumor growth, such as cyclooxygenase-2 and matrix metalloproteinases. This compound A has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a key role in regulating glucose and lipid metabolism. Additionally, this compound A has been shown to exhibit anti-oxidant properties, which may contribute to its protective effects against oxidative stress.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound A has also been shown to inhibit the migration and invasion of cancer cells, which may contribute to its anti-tumor effects. Additionally, this compound A has been shown to improve glucose tolerance and insulin sensitivity, which may be beneficial for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate A is its wide range of biological activities, which makes it a versatile tool for scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties, which may be useful for studying various diseases and physiological processes. However, one of the limitations of this compound A is its moderate yield and purity, which may make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for the study of Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate A. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the identification of the specific pathways and targets involved in the biological activities of this compound A. This knowledge may lead to the development of more targeted therapies for various diseases. Additionally, the potential use of this compound A as a therapeutic agent for the treatment of various diseases, such as cancer and diabetes, should be further explored.

Synthesis Methods

Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate A can be synthesized using a multi-step procedure starting from 3-phenoxybenzaldehyde and diethyl malonate. The reaction involves the formation of a pyrimidine ring followed by the addition of a phenoxy group and a carboxylate group. The final product is obtained after purification using column chromatography. The yield of the reaction is moderate, and the purity of the compound can be improved by using different purification techniques.

Scientific Research Applications

Methyl 1,6-dimethyl-2-oxo-4-(3-phenoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate A has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound A has also been studied for its potential use in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.